N-(1-Cyanocyclohexyl)-2-[[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl-methylamino]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl-methylamino]acetamide
• InChI: InChI=1S/C17H30N4O2/c1-20(10-14-9-15(23-3)11-21(14)2)12-16(22)19-17(13-18)7-5-4-6-8-17/h14-15H,4-12H2,1-3H3,(H,19,22)/t14-,15-/m0/s1
• InChI Key: HUTOHAQQZSHXNZ-GJZGRUSLSA-N
• Canonical SMILES: CN1CC(CC1CN(C)CC(=O)NC2(CCCCC2)C#N)OC
• Isomeric SMILES: CN1C[C@H](C[C@H]1CN(C)CC(=O)NC2(CCCCC2)C#N)OC
• Molecular Formula: C17H30N4O2
• Molecular Weight: 322.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyclohexyl and pyrrolidinyl rings suggests that the molecule could have a rigid, three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyanocyclohexyl group could potentially undergo reactions with nucleophiles, while the acetamide group could participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar groups like the acetamide could make the compound soluble in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be explored for use in areas such as medicinal chemistry, materials science, or synthetic chemistry.